1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(2-ethoxyphenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C18H20N6O2/c1-3-26-16-7-5-4-6-15(16)20-18(25)19-12-17-21-22-23-24(17)14-10-8-13(2)9-11-14/h4-11H,3,12H2,1-2H3,(H2,19,20,25)
• InChI Key: HVYIVPPQNGLFKK-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)C
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

1-(2-Ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (EMP-TMTU) is a novel small molecule developed as a potential therapeutic agent for a variety of diseases. It has been studied for its potential to act as an anti-inflammatory, anti-cancer, and anti-viral agent. EMP-TMTU is a member of the class of compounds known as tetrazoles, which are a group of nitrogen-containing heterocyclic compounds that are highly reactive and often used as drugs, pesticides, and as catalysts in chemical reactions.

Mechanism of Action

1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been shown to act as an inhibitor of histone deacetylase (HDAC) enzymes, which are involved in the regulation of gene expression. By inhibiting HDAC enzymes, this compound can reduce the expression of certain genes that are involved in the growth and proliferation of cancer cells. In addition, this compound has been shown to inhibit the enzyme phosphoinositide 3-kinase (PI3K), which is involved in the regulation of cell growth and survival.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that this compound can inhibit the growth of a variety of cancer cell lines, including breast cancer, prostate cancer, and lung cancer. It has also been shown to reduce inflammation in animal models. Furthermore, this compound has been shown to have antiviral activity against herpes simplex virus type 1 (HSV-1).

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea for laboratory experiments include its low cost, easy synthesis, and availability of starting materials. In addition, this compound has been shown to be effective in a variety of in vitro and in vivo studies. However, there are some limitations to using this compound for laboratory experiments. For example, the compound is not very stable and can easily degrade over time. Furthermore, there is a lack of information regarding its potential toxicity and long-term effects.

Future Directions

Future research on 1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea should focus on its potential toxicity, long-term effects, and clinical applications. In addition, further studies should be conducted to determine the optimal dosage and route of administration for this compound. Furthermore, studies should be conducted to explore the potential of this compound as an adjuvant therapy in combination with other drugs. Finally, further research should be conducted to explore the potential of this compound as an inhibitor of other enzymes and pathways.

Synthesis Methods

1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is synthesized via a multi-step synthetic process involving several chemical reactions. The first step involves the synthesis of a 1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-ylmethyl chloride (TMTU-Cl) intermediate. This is done by reacting 4-methylphenyl isocyanate (MPI) with thionyl chloride (SOCl2) in the presence of a base such as pyridine. The TMTU-Cl intermediate is then reacted with ethoxyphenyl isocyanate in the presence of a base such as triethylamine to form the final product, this compound.

Scientific Research Applications

1-(2-ethoxyphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been studied for its potential to act as an anti-inflammatory, anti-cancer, and anti-viral agent. In vitro studies have demonstrated that this compound can inhibit the growth of a variety of cancer cell lines, including breast cancer, prostate cancer, and lung cancer. It has also been shown to reduce inflammation in animal models. Furthermore, this compound has been shown to have antiviral activity against herpes simplex virus type 1 (HSV-1).